Cas no 2138074-69-6 (6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138074-69-6
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6268699
• PubChem ID: 165787837
• Update Time: 2025-06-09

6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-[cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol
• EN300-1161607
• 2138074-69-6
• 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C15H27NO/c1-2-16(12-5-6-12)14-11-13(17)7-10-15(14)8-3-4-9-15/h12-14,17H,2-11H2,1H3
• InChI Key： ADIZAUVBLXDASW-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(CC)C1CC1

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138074-69-6)

6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol, identified by its Chemical Abstracts Service (CAS) number 2138074-69-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol consists of a spirocyclic core, which is a bicyclic system where two rings are connected by a single atom. In this case, the spirocycle is composed of a cyclopentane ring and a cyclohexane ring, linked at the 8-position of the decane backbone. The presence of a cyclopropyl(ethyl)amino substituent at the 6-position introduces rigidity and steric bulk, which can influence the compound's interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The spirocyclic framework is known to enhance binding affinity and selectivity, while the cyclopropyl(ethyl)amino group can modulate pharmacokinetic properties such as solubility and metabolic stability. These features make it an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, its structural motif has been hypothesized to exhibit antimicrobial properties, which could be exploited in the development of novel antibiotics.

The synthesis of 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol presents unique challenges due to the complexity of the spirocyclic core. However, recent methodologies in organic synthesis have facilitated more efficient routes to this compound, enabling larger-scale production for preclinical studies. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantioselectivity, which are crucial for pharmaceutical applications.

In preclinical trials, 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol has demonstrated encouraging results in models of inflammation and pain management. Its ability to modulate key signaling pathways has led to reduced cytokine production and improved functional outcomes in animal studies. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmacological profile of 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol also includes favorable pharmacokinetic properties. The spirocyclic structure contributes to prolonged half-life, while the cyclopropyl(ethyl)amino group enhances oral bioavailability. These characteristics are essential for developing drugs that require once-daily dosing or extended therapeutic windows.

Future research directions include exploring derivatives of 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol to optimize its biological activity and reduce potential side effects. Structural modifications such as halogenation or alkylation at specific positions may enhance binding affinity or alter metabolic pathways favorably. Additionally, investigating the compound's mechanism of action will provide deeper insights into its therapeutic potential.

The growing interest in spirocyclic compounds underscores their importance in modern drug discovery. 6-[Cyclopropyl(ethyl)amino]spiro[4.5]decan-8-ol exemplifies how innovative molecular design can yield compounds with diverse biological activities and promising clinical applications. As research continues, this compound is likely to play a significant role in the development of next-generation therapeutics.